Cas no 727689-68-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide
• CAS No: 727689-68-1
• MF: C₁₉H₁₅N₃O₅S₂
• MW: 429.46950173378
• CID: 5420566
• Update Time: 2025-10-28

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-2-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H15N3O5S2/c23-18(20-8-12-4-5-16-17(6-12)27-11-26-16)10-29-19-21-15(9-28-19)13-2-1-3-14(7-13)22(24)25/h1-7,9H,8,10-11H2,(H,20,23)
• InChI Key： GIEOFDABPVHFER-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide (CAS No. 727689-68-1)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 727689-68-1, represents a confluence of heterocyclic chemistry and bioactive molecule design, making it a subject of intense study in medicinal chemistry.

The molecular framework of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide incorporates several key pharmacophoric elements that are known to enhance biological activity. The benzodioxole moiety, commonly referred to as an oxygenated phenanthrene derivative, is renowned for its presence in numerous bioactive natural products and synthetic drugs. Its structural features contribute to favorable interactions with biological targets, thereby enhancing the compound's potential as a therapeutic agent.

Furthermore, the incorporation of a thiazole ring into the molecular structure adds another layer of complexity and functionality. Thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiazole ring in this compound, particularly the presence of a sulfanyl group linked to a nitrophenyl moiety, is believed to modulate its pharmacological profile significantly.

The nitrophenyl group is another critical component of this molecule that contributes to its unique chemical and biological properties. Nitroaromatic compounds have been extensively studied for their potential applications in pharmaceuticals due to their ability to engage in various metabolic pathways and interactions with biological targets. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide has emerged as a promising candidate in this context due to its multifaceted structural features. Preliminary studies have suggested that this compound exhibits notable inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{4-(3-nitrophenyl)-1,3-thiazol-2-ylsulfanyl}acetamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 2H-chromenone derivatives and thiazole sulfides. These intermediates are then coupled through nucleophilic substitution reactions or other transition-metal-catalyzed processes to yield the final target molecule.

The stereochemistry and regioselectivity of these reactions are critical factors that must be carefully controlled to ensure high yields and purity of the desired product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed throughout the synthesis to monitor reaction progress and verify structural integrity.

Evaluation of the pharmacological properties of N-(2H-1,3-benzodioxol-5-yl)methyl{4-(N-nitrobenzoyl)-}thiazole has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. For instance, it has shown promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known contributors to inflammation and pain pathways.

In vivo studies have further corroborated these findings by demonstrating that N-(N-nitrobenzoyl)-thiazole exhibits significant therapeutic effects in animal models of inflammation and pain. These results suggest that this compound may have potential applications in the development of novel anti-inflammatory and analgesic drugs. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at relevant doses, further supporting its viability as a lead compound for drug development.

The structural features of N-(N-nitrobenzoyl)-thiazole also make it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve potency, selectivity, and pharmacokinetic profiles. This flexibility underscores the compound's potential as a starting point for developing next-generation therapeutics.

The field of medicinal chemistry continues to evolve rapidly with new computational methods and synthetic strategies enabling more efficient discovery processes. Computational modeling techniques such as molecular docking have become indispensable tools for predicting how small molecules interact with biological targets at an atomic level. These methods allow researchers to rapidly screen large libraries of compounds for potential hits before moving on to more costly experimental validation.

In conclusion,N-(N-nitrobenzoyl)-thiazole represents an exciting exampleof how interdisciplinary approaches can leadto novel therapeutic agents with significant clinical implications.Numerous ongoing research initiatives aim toimprove our understandingof this class offcompoundsand explore their full therapeuticpotential.Further investigationis warrantedto fully elucidateits mechanisms offactionand optimizeits developmentas anew generation drug candidate.